Cas no 1025707-97-4 (3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester)

3,4-Difluoro-2-methylbenzeneboronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its structure features a pinacol-protected boronate group, enhancing stability and handling compared to free boronic acids. The presence of fluorine and methyl substituents on the aromatic ring offers regioselectivity and electronic modulation in coupling reactions, making it valuable for pharmaceutical and materials science applications. The compound exhibits good solubility in common organic solvents, facilitating its use in synthetic workflows. Its stability under inert conditions ensures reliable performance in palladium-catalyzed transformations, enabling efficient construction of complex fluorinated biaryl systems.
3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester structure
1025707-97-4 structure
Product Name:3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester
CAS No:1025707-97-4
MF:C13H17BF2O2
MW:254.080691099167
MDL:MFCD08669570
CID:827658
PubChem ID:16414258
Update Time:2025-06-06

3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Difluoro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3,4-Difluoro-2-methylphenylboronic acid pinacol ester
    • 2,3-Difluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)toluene
    • 3,4-Difluoro-2-methylbenzeneboronic acid,pinacol ester
    • PC7031
    • 3,4-DIFLUORO-2-METHYLPHENYL BORONIC ACID PINACOL ESTER
    • 3,4-Difluoro-2-methylbenzeneboronic acid, pinacol ester
    • SBB101357
    • FCH2820262
    • AB45923
    • AX8280825
    • X1498
    • 3,4-Difluoro-2-methylbenzeneboronic acid pinacol ester
    • 1,3,2-Dioxaborolan
    • 3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester
    • MDL： MFCD08669570
    • Inchi： 1S/C13H17BF2O2/c1-8-9(6-7-10(15)11(8)16)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
    • InChI Key： ZFGTVDVAMFQJOZ-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1C)F

Computed Properties

  • Exact Mass: 254.12900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.57240

3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester Security Information

  • Hazardous Material Identification： Xi

3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM135821-1g
2-(3,4-Difluoro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1025707-97-4 95+%
1g
 $172 2021-08-05
TRC
D446283-10mg
3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester
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D446283-100mg
3,4-Difluoro-2-methylbenzeneboronic Acid Pinacol Ester
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Apollo Scientific
PC7031-250mg
3,4-Difluoro-2-methylbenzeneboronic acid, pinacol ester
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Apollo Scientific
PC7031-1g
3,4-Difluoro-2-methylbenzeneboronic acid, pinacol ester
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Chemenu
CM135821-1g
2-(3,4-Difluoro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1025707-97-4 95+%
1g
 $160 2023-01-13
abcr
AB468136-1 g
2-(3,4-Difluoro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; min. 95%
 1025707-97-4
1g
 €162.90 2023-04-21
abcr
AB468136-5 g
2-(3,4-Difluoro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; min. 95%
 1025707-97-4
5g
 €457.00 2023-04-21
abcr
AB468136-10 g
2-(3,4-Difluoro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; min. 95%
 1025707-97-4
10g
 €743.20 2023-04-21

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